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CHO

Cat. No.: B15584238 Get Quote

Guide Overview: This document provides a detailed comparison of the caspase inhibitor Ac-
AAVALLPAVLLALLAP-DEVD-CHO, focusing on its cross-reactivity with various caspase

enzymes. The inhibitory activity of this compound is primarily conferred by the Ac-DEVD-CHO

motif, a potent, reversible inhibitor of executioner caspases. The long hydrophobic peptide

chain, Ac-AAVALLPAVLLALLAP, is designed to enhance cell permeability, facilitating the

delivery of the active aldehyde warhead into the cytoplasm. This guide presents quantitative

data on its selectivity, details the experimental methods used for its characterization, and

compares its profile to the broad-spectrum inhibitor, Z-VAD-FMK.

Data Presentation: Inhibitor Selectivity Profile
The inhibitory potential of a compound is typically quantified by its inhibition constant (Kᵢ) or its

half-maximal inhibitory concentration (IC₅₀). The data below, compiled from multiple studies,

characterizes the selectivity of the Ac-DEVD-CHO warhead against a panel of human

caspases. Lower values indicate higher potency.
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Caspase
Target

Inhibitor
Inhibition
Constant (Kᵢ)

IC₅₀ Notes

Caspase-3 Ac-DEVD-CHO 0.23 nM[1][2][3] 4.19 nM[4]
Primary target;

potent inhibition.

Caspase-7 Ac-DEVD-CHO 1.6 nM[3][5] 19.7 nM[4]

High potency, as

expected for an

executioner

caspase with

similar substrate

preference to

Caspase-3.

Caspase-2 Ac-DEVD-CHO 1,700 nM[1] - Weakly inhibited.

Caspase-6 Ac-DEVD-CHO - 122 nM[6]
Moderate

inhibition.

Caspase-8 Ac-DEVD-CHO 0.597 nM[4] -

Potently

inhibited,

indicating some

cross-reactivity

with initiator

caspases.

Caspase-9 Ac-DEVD-CHO 1.35 nM[4] -

Potently

inhibited,

indicating some

cross-reactivity

with initiator

caspases.

Caspases 1, 4,

5, 10, 14
Ac-DEVD-CHO -

Not

Determined[6]

Data not

consistently

available or

inhibition is not

significant.

All Caspases Z-VAD-FMK - - A cell-permeable,

irreversible pan-
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caspase inhibitor

used as a

benchmark for

broad-spectrum

activity.[7][8][9]

Experimental Protocols
The determination of inhibitor potency (IC₅₀) against purified caspase enzymes is a critical step

in characterizing its selectivity. Below is a representative protocol for an in vitro caspase activity

assay.

Objective: To determine the IC₅₀ value of an inhibitor for a specific caspase.

Materials:

Purified, active recombinant human caspases (e.g., Caspase-3, Caspase-7, etc.).

Fluorogenic caspase substrate: e.g., Ac-DEVD-AMC (for Caspase-3/7) or Ac-LEHD-AFC (for

Caspase-9).

Assay Buffer: 20 mM HEPES, 10% sucrose, 0.1% CHAPS, 10 mM DTT, pH 7.4.

Inhibitor stock solution: Ac-AAVALLPAVLLALLAP-DEVD-CHO dissolved in DMSO.

96-well microplate (black, for fluorescence assays).

Fluorescence microplate reader.

Procedure:

Reagent Preparation: Prepare a series of dilutions of the inhibitor (Ac-
AAVALLPAVLLALLAP-DEVD-CHO) in Assay Buffer. A typical range might be from 1 pM to

10 µM. Also, prepare a solution of the target caspase and the fluorogenic substrate in Assay

Buffer.

Assay Setup: In a 96-well plate, add the following to each well:
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50 µL of Assay Buffer containing the desired concentration of the inhibitor. Include a "no

inhibitor" control with buffer and DMSO only.

25 µL of Assay Buffer containing the purified caspase enzyme.

Pre-incubation: Gently mix the plate and incubate for 15-30 minutes at 37°C to allow the

inhibitor to bind to the caspase.[10]

Reaction Initiation: Add 25 µL of the fluorogenic substrate solution to each well to initiate the

enzymatic reaction. The final substrate concentration should be at or below its Kₘ value.

Fluorescence Measurement: Immediately begin measuring the fluorescence intensity over

time (e.g., every 60 seconds for 30-60 minutes) using a microplate reader. The excitation

and emission wavelengths will depend on the fluorophore (e.g., 380 nm excitation/460 nm

emission for AMC).

Data Analysis:

Calculate the reaction rate (V) for each inhibitor concentration by determining the slope of

the linear portion of the fluorescence versus time plot.

Normalize the rates relative to the "no inhibitor" control (100% activity).

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which is the

concentration of the inhibitor that reduces enzyme activity by 50%.[10]

Mandatory Visualizations
Diagram 1: Experimental Workflow for IC₅₀ Determination
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Caption: Workflow for determining caspase inhibitor IC₅₀ values.
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Diagram 2: Simplified Apoptotic Signaling Pathway

Extrinsic Pathway
(e.g., TNF, FasL)

Procaspase-8

Intrinsic Pathway
(Mitochondrial Stress)

Procaspase-9

Active Caspase-8 Active Caspase-9

Procaspase-3, -7

Active Caspase-3, -7
(Executioner Caspases)

Apoptosis
(Substrate Cleavage,

Cell Death)

Ac-DEVD-CHO

Click to download full resolution via product page

Caption: Caspase activation cascade in apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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